Cas no 86604-78-6 ((4-methoxy-3,5-dimethylpyridin-2-yl)methanol)

• Product Name: (4-methoxy-3,5-dimethylpyridin-2-yl)methanol
• CAS No: 86604-78-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD01076195
• CID: 61003
• PubChem ID: 737823
• Update Time: 2026-02-28

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-methoxy-2-pyridinemethanol
• ((4-Methoxy-3,5-dimethyl)-2-pyridinyl)methanol
• 4-methoxy-3,5-dimethyl-2-pyridylmethanol
• PYRMETHYLALCOHOL
• 2-HYDROXYMETHYL-4-METHOXY-3,5-DIMETHYLPYRIDINE
• 2-HYDROXYMETHYL-3,5-DIMETHYL-4-METHOXY PYRIDINE
• 3,5-DIMETHYL-2-HYDROXYMETHYL-4-METHOXYPYRIDINE
• 4-METHOXY-3,5-DIMETHYL-2-HYDROXYMETHYL PYRIDINE
• 4-METHOX
• 3,5-DIMETHYL-2-PYRIDINEMETHANOL
• (4-METHOXY-3,5-DIMETHYLPYRIDIN-2-YL)METHANOL
• 4-methoxy-3,5-dimethylpyridine-2-methanol
• Hydroxymethyl-3,5-Dimethyl-4-Methoxy Pyridine
• 2-Hydroxymethyl-3,5-Dimethyl-4-
• 2-Hydroxymethyl-3,5-Dimethy-4-Methoxypyridine 4-Methoxy-3,5-Dimethyl-2-Hydro
• 2-(Hydroxymethyl)-3,5-dimethyl-4-methoxy pyridine
• 4-Methoxy-3,5-dimethyl-2-pyridinemethanol
• 4-Methoxy-3,5-dimethyl-2-hydroxymethylpyridine
• 2-pyridinemethanol, 4-methoxy-3,5-dimethyl-
• GGY8VS6G2D
• 2-hydroxymethyl-3,5-dimethyl-4-methoxypyridine
• (4-methoxy-3,5-di
• 4-Methoxy-3,5-dimethyl-2-pyridinemethanol (ACI)
• 2-(Hydroxymethyl)-3,5-dimethyl-4-methoxypyridine
• 4-Methoxy-3,5-dimethyl-2-(hydroxymethyl)pyridine
• (4-methoxy-3,5-dimethylpyridin-2-yl)methanol

• MDL： MFCD01076195
• Inchi： 1S/C9H13NO2/c1-6-4-10-8(5-11)7(2)9(6)12-3/h4,11H,5H2,1-3H3
• InChI Key： PSEPRWKZZJWRCB-UHFFFAOYSA-N
• SMILES： OCC1C(C)=C(OC)C(C)=CN=1

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4

Experimental Properties

• Color/Form: solid
• Density: 1.0920
• Melting Point: 60.0 to 63.0 deg-C
• Boiling Point: 289.1°C at 760 mmHg
• Flash Point: 128.7°C
• Refractive Index: 1.528
• PSA: 42.35000
• LogP: 1.19930
• Solubility: Not determined

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (4-methoxy-3,5-dimethylpyridin-2-yl)methanol

Chemical Profile of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol (CAS No. 86604-78-6)

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol, identified by its CAS number 86604-78-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This pyridine derivative features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug development and synthetic chemistry.

The molecular structure of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol consists of a pyridine core substituted with a methoxy group at the 4-position and two methyl groups at the 3- and 5-positions, along with a hydroxymethyl group at the 2-position. This particular arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups enhances its reactivity, making it a versatile building block for more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds like (4-methoxy-3,5-dimethylpyridin-2-yl)methanol due to their diverse biological activities. Pyridine derivatives are well-known for their role in medicinal chemistry, often serving as key structural motifs in therapeutic agents. The compound’s ability to interact with biological targets makes it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, antimicrobial, and anticancer activities. These findings underscore the importance of this compound in advancing therapeutic strategies.

The synthesis of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol involves multi-step organic transformations that highlight its synthetic versatility. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production. Such improvements are crucial for aligning pharmaceutical manufacturing with green chemistry principles.

Moreover, the chemical properties of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules suggests potential uses in coordination chemistry and catalysis. Additionally, its solubility characteristics and thermal stability make it suitable for inclusion in various industrial formulations.

The growing body of research on (4-methoxy-3,5-dimethylpyridin-2-yl)methanol underscores its significance as a chemical entity. As scientific understanding continues to evolve, new applications and derivatives are likely to emerge, further solidifying its role in both academic and industrial settings. The compound’s unique combination of structural features and reactivity makes it a cornerstone of modern chemical research.

In conclusion, (4-methoxy-3,5-dimethylpyridin-2-yl)methanol (CAS No. 86604-78-6) represents a fascinating subject of study with far-reaching implications. Its contributions to pharmaceutical development, synthetic chemistry, and material science highlight its multifaceted utility. As research progresses, this compound is poised to play an even greater role in shaping the future of chemical innovation.